Cas no 2138512-91-9 (4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide)

• Product Name: 4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide
• CAS No: 2138512-91-9
• MF: C₁₀H₁₁F₃N₂O
• MW: 232.202352762222
• CID: 5611505
• PubChem ID: 165847896
• Update Time: 2025-10-29

4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• EN300-842386
• 2138512-91-9
• 4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide

• Inchi： 1S/C10H11F3N2O/c1-15-9(16)7-4-2-6(3-5-7)8(14)10(11,12)13/h2-5,8H,14H2,1H3,(H,15,16)
• InChI Key： RZCXHMDHKJBIRO-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C(NC)=O)=CC=1)N)(F)F

Computed Properties

• Exact Mass: 232.08234746g/mol
• Monoisotopic Mass: 232.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide

Introduction to 4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide (CAS No. 2138512-91-9)

4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 2138512-91-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amides, characterized by its benzamide core structure functionalized with a unique side chain containing a trifluoroethyl group and an amino substituent. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide consists of a benzene ring substituted with an amide group (-CONH-) and an N-methyl group (-NMe-) at the nitrogen atom. The side chain extends from the benzene ring via a carbon atom that is also linked to a trifluoroethyl group (-CF₃CH₂CH₂NH₂). The introduction of fluorine atoms into the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design. This modification is particularly relevant in the development of bioactive molecules that require improved pharmacokinetic profiles.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate biological processes more effectively than their non-fluorinated counterparts. The trifluoroethyl group in 4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide has been shown to influence both the electronic properties and steric interactions of the molecule. Such structural features are often exploited in medicinal chemistry to enhance binding affinity to biological targets, such as enzymes and receptors. The compound’s potential as a pharmacophore has been explored in various preclinical studies aimed at identifying novel therapeutic interventions.

One of the most compelling aspects of 4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide is its versatility in chemical modifications. The amide and amino functional groups provide multiple sites for further derivatization, allowing researchers to fine-tune its biological activity. For instance, modifications at the nitrogen atom or the trifluoroethyl side chain can lead to compounds with enhanced potency or selectivity for specific biological pathways. This adaptability makes it a valuable scaffold for drug discovery programs targeting a wide range of diseases.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. Studies on 4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide have revealed insights into how fluorine substitution affects molecular interactions with biological targets. For example, computational modeling and experimental assays have demonstrated that the presence of fluorine atoms can stabilize key pharmacophoric interactions by increasing electron density or altering hydrogen bonding patterns. These findings are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The benzamide core structure is particularly noteworthy for its role in medicinal chemistry. Benzamides are known for their broad spectrum of biological activities, including anti-inflammatory, analgesic, and antiviral properties. By incorporating a trifluoroethyl group and an amino substituent into this framework, researchers aim to expand the therapeutic potential of benzamides while maintaining their favorable pharmacokinetic properties. This approach has led to several promising candidates entering clinical development pipelines.

Recent advancements in synthetic methodologies have also contributed to the increased interest in 4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide. Efficient synthetic routes allow for scalable production of this compound, facilitating its use in both academic research and industrial drug development programs. The ability to produce high-purity batches of this compound is essential for rigorous preclinical testing and eventual clinical trials. Collaborative efforts between synthetic chemists and biologists have accelerated progress in evaluating its potential as a therapeutic agent.

The biological evaluation of 4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide has focused on several key targets relevant to human health. Preclinical studies have investigated its interactions with enzymes such as proteases and kinases, which are often implicated in disease pathogenesis. Additionally, researchers have explored its effects on receptor-mediated signaling pathways involved in inflammation and pain perception. These studies have provided valuable data on its mechanism of action and potential therapeutic applications.

One notable area of investigation has been the use of 4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide as a lead compound for developing treatments against neurological disorders. The compound’s ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug discovery. Early studies suggest that it may modulate neurotransmitter systems involved in conditions such as depression and anxiety disorders. Further research is needed to fully elucidate its effects on these pathways and assess its translational potential.

The impact of fluorine substitution on metabolic stability has also been a focus of attention regarding 4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide. Fluorinated compounds often exhibit improved resistance to enzymatic degradation compared to their non-fluorinated analogs. This property can extend the half-life of drugs after administration while reducing the frequency of dosing required for therapeutic effect. Such advantages are particularly important for chronic diseases where long-term treatment regimens are necessary.

In conclusion,4-(1-amino-2,2,2-trifluoroethyl)-N-methylbenzamide (CAS No. 2138512-91-9) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its benzamide core combined with fluorinated side chains offers multiple opportunities for optimization through rational drug design approaches。 Future studies should continue to investigate its potential applications across various therapeutic areas while refining synthetic methodologies for efficient production。 As our understanding of structure-activity relationships evolves， compounds like this will play an increasingly important role in developing innovative treatments that meet unmet medical needs。